1-Piperidinecarboxylic acid, 4-(5,7-dibromo-1H-indazol-3-YL)-, 1,1-dimethylethyl ester

Specification

• CAS No.: 1131632-76-2
• Molecular Formula: C17H21Br2N3O2
• Molecular Weight: 459.2 g/mol
• IUPAC Name: tert-butyl 4-(5,7-dibromo-2H-indazol-3-yl)piperidine-1-carboxylate
• Standard InChI: InChI=1S/C17H21Br2N3O2/c1-17(2,3)24-16(23)22-6-4-10(5-7-22)14-12-8-11(18)9-13(19)15(12)21-20-14/h8-10H,4-7H2,1-3H3,(H,20,21)
• Standard InChI Key: KBOZQQAMRSQXCK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C2=C3C=C(C=C(C3=NN2)Br)Br

Introduction

1-Piperidinecarboxylic acid, 4-(5,7-dibromo-1H-indazol-3-yl)-, 1,1-dimethylethyl ester is a complex organic compound with a molecular formula of C17H21Br2N3O2 and a molecular weight of 459.18 g/mol. This compound is a derivative of piperidine and indazole, featuring a tert-butyl ester group. It is used in various chemical syntheses and research applications due to its unique structural properties.

Synthesis and Preparation

The synthesis of this compound typically involves the reaction of a suitably substituted indazole derivative with a piperidine-based precursor. The specific steps may include:

• Preparation of Indazole Derivative: This involves the synthesis of a 5,7-dibromo-1H-indazole compound, which can be achieved through various methods such as electrophilic aromatic substitution reactions.

• Coupling Reaction: The indazole derivative is then coupled with a piperidine-based compound, often involving a transition metal-catalyzed cross-coupling reaction.

• Esterification: The resulting product is then esterified with a tert-butyl group to protect the carboxylic acid functionality.

Data Table

Property	Value
Molecular Formula	C17H21Br2N3O2
Molecular Weight	459.18 g/mol
CAS Number	1131632-76-2
Purity	≥ 95% (NLT 95%)

Suppliers and Availability

This compound is available from various chemical suppliers, including those specializing in research chemicals. Suppliers like Hairui Chemical and others provide this compound with high purity for research purposes.